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Compound of Interest

Compound Name:
5-Bromopyridine-3-thiol

hydrochloride

Cat. No.: B8144069

Get Quote

Executive Summary & Compound Profile
5-Bromopyridine-3-thiol hydrochloride (CAS: 2665660-58-0 for HCl; 552331-85-8 for free

base) is a heteroaromatic building block distinguished by its dual functionality: a nucleophilic

thiol group at the C3 position and an electrophilic bromine at C5.[1][2][3] This orthogonal

reactivity makes it indispensable for Suzuki-Miyaura couplings and nucleophilic substitutions in

drug discovery.

This guide details the spectroscopic signatures (NMR, MS, IR) required to validate the identity

and purity of this compound, with a specific focus on the hydrochloride salt form often used for

improved stability.
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Property Specification

IUPAC Name 5-Bromopyridine-3-thiol hydrochloride

Formula C₅H₅BrClNS

Molecular Weight 226.52 g/mol (Salt); 190.06 g/mol (Free Base)

Appearance Off-white to pale yellow solid (hygroscopic)

Solubility
Soluble in DMSO, Methanol, Water; Limited

solubility in DCM

Synthesis & Structural Context
Understanding the synthesis is crucial for interpreting impurity profiles in spectra. The

compound is typically prepared via halogen-lithium exchange or nucleophilic substitution on

3,5-dibromopyridine, followed by acidification.

Synthesis Workflow (Graphviz)

3,5-Dibromopyridine 1. n-BuLi / Et2O (-78°C)
2. Sulfur (S8)

Lithium Thiolate
Intermediate

HCl / MeOH
(Protonation)

5-Bromopyridine-3-thiol
Hydrochloride

Click to download full resolution via product page

Figure 1: Common synthetic route involving lithiation and sulfur quenching, yielding the HCl salt

upon workup.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The 1H NMR spectrum of the hydrochloride salt differs significantly from the free base due to

the protonation of the pyridine nitrogen. This results in a global deshielding effect (downfield

shift) of the aromatic protons.

1H NMR Assignments (DMSO-d6)
The pyridine ring protons appear as three distinct singlets (or tight doublets) due to the meta-

substitution pattern.
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Proton
Position

Shift (δ, ppm) Multiplicity
Coupling (J,
Hz)

Structural
Assignment
Logic

H-2 8.65 - 8.75 s (br) ~1.5

Most Deshielded:

Flanked by N+

and SH. The

positive charge

on N exerts a

strong -I effect.

H-6 8.50 - 8.60 d ~2.0

Deshielded:

Flanked by N+

and Br. Slightly

less deshielded

than H-2 due to

Br vs SH

influence.

H-4 8.05 - 8.15 t / d ~2.0

Shielded

(Relative):

Located between

Br and SH,

furthest from the

cationic Nitrogen.

S-H 3.50 - 4.50 Broad s -

Exchangeable:

Often broad or

invisible in wet

DMSO; sharpens

in CDCl3 (if

soluble).

N-H+ 10.0 - 13.0 Broad -

Salt Proton: Very

broad signal,

highly dependent

on concentration

and water

content.
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Critical Technical Insight: Unlike 2- or 4-pyridinethiols, which exist predominantly as thiones

(C=S) in solution, 3-pyridinethiols cannot form a neutral thione tautomer. They exist as the thiol

(SH) form. However, in the HCl salt, the nitrogen is protonated, stabilizing the aromatic system.

13C NMR Assignments
C-3 (C-SH): ~135-138 ppm (Quaternary)

C-5 (C-Br): ~120-123 ppm (Quaternary, upfield due to heavy atom effect of Br)

C-2, C-4, C-6: 138-148 ppm (Aromatic CH)

Mass Spectrometry (MS)
Mass spectrometry provides the most definitive confirmation of the halogen substitution pattern.

Isotopic Pattern Analysis
Bromine has two stable isotopes, 79Br and 81Br, with near-equal natural abundance (50.7% vs

49.3%). This creates a characteristic 1:1 doublet (M and M+2) in the mass spectrum.

Experimental ESI-MS (+):

Target Ion: [M+H]⁺ (Protonated Free Base)

Calculated Monoisotopic Mass: 188.92 (for 79Br)

Observed Peaks:

m/z 189.9 (corresponding to 79Br species)

m/z 191.9 (corresponding to 81Br species)

Intensity Ratio: ~1:1

Fragmentation Pathway (Graphviz)
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[M+H]+ 
 m/z 190/192

Loss of SH 
 (m/z ~157/159)

-33 Da

Loss of HCN 
 (Ring Contraction)

-27 Da

Loss of Br 
 (m/z ~111)

-79/81 Da
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Figure 2: Predicted ESI-MS fragmentation pathway. The loss of SH radical or H2S is common

in aromatic thiols.

Infrared Spectroscopy (IR)
The IR spectrum of the hydrochloride salt is dominated by the ammonium salt bands, which

can obscure the C-H stretching region.

Frequency (cm⁻¹) Vibration Mode Diagnostic Note

2400 - 2600 S-H Stretch
Weak, often broad. Diagnostic

for free thiol.

2600 - 3100 N-H+ Stretch

Broad, multiple bands

characteristic of pyridine salts

("Ammonium band").

1580, 1450 C=C / C=N Ring Pyridine skeletal vibrations.

600 - 700 C-Br Stretch Strong fingerprint band.

Quality Control & Stability
Oxidation Risk: 3-pyridinethiols are prone to oxidative dimerization to form disulfides (5,5'-

dibromo-3,3'-dipyridyl disulfide) upon exposure to air.

NMR Sign: Disappearance of SH signal; slight downfield shift of aromatic protons.
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MS Sign: Appearance of dimer peak [2M-2H+H]+ at m/z ~377/379/381 (1:2:1 triplet

pattern).

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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